Cas no 2228123-87-1 (2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid)

2-Amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid is a specialized cyclopropyl-containing amino acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a unique ethylsulfanyl-methylcyclopropyl moiety, which may confer enhanced stability and reactivity in synthetic pathways. The compound’s cyclopropyl ring and thioether functional group make it a valuable intermediate for designing bioactive molecules, particularly in peptidomimetics and enzyme inhibitors. Its stereochemistry and functional groups allow for selective modifications, enabling tailored applications in drug discovery. The presence of both amino and carboxylic acid functionalities facilitates its incorporation into larger molecular frameworks, making it a versatile building block in medicinal chemistry and material science.
2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid structure
2228123-87-1 structure
Product Name:2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid
CAS No:2228123-87-1
MF:C8H15NO2S
MW:189.27520108223
CID:6015599
PubChem ID:165626658
Update Time:2025-06-14

2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid
    • 2-amino-2-{1-[(ethylsulfanyl)methyl]cyclopropyl}acetic acid
    • EN300-1786087
    • 2228123-87-1
    • Inchi: 1S/C8H15NO2S/c1-2-12-5-8(3-4-8)6(9)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
    • InChI Key: GZJBJHPTGBDEDT-UHFFFAOYSA-N
    • SMILES: S(CC)CC1(C(C(=O)O)N)CC1

Computed Properties

  • Exact Mass: 189.08234989g/mol
  • Monoisotopic Mass: 189.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 88.6Ų

2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid Pricemore >>

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Additional information on 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid

Latest Research Insights on 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid (CAS: 2228123-87-1)

The compound 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid (CAS: 2228123-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and ethylsulfanyl functional groups, exhibits promising potential in drug discovery, particularly in the modulation of biological pathways related to inflammation and metabolic disorders. Recent studies have focused on its synthesis, pharmacokinetics, and therapeutic applications, shedding light on its mechanistic actions and clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid, highlighting its scalability and purity improvements. The research team employed a novel catalytic system to enhance the yield of the target compound while minimizing byproducts. This advancement is critical for large-scale production, ensuring consistent quality for preclinical and clinical studies. The study also reported preliminary stability data, indicating robust performance under various pH and temperature conditions, which is essential for formulation development.

In parallel, a collaborative effort between academic and industry researchers explored the compound's mechanism of action. Using in vitro and in vivo models, the team demonstrated that 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid acts as a potent modulator of the Nrf2-Keap1 pathway, a key regulator of oxidative stress responses. This finding, published in Cell Chemical Biology, suggests potential applications in treating diseases such as chronic obstructive pulmonary disease (COPD) and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier further underscores its therapeutic versatility.

Pharmacokinetic studies have also been a focal point of recent investigations. A 2024 paper in Drug Metabolism and Disposition presented comprehensive data on the absorption, distribution, metabolism, and excretion (ADME) profiles of 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid. The results indicated favorable oral bioavailability and a half-life conducive to once-daily dosing, positioning it as a viable candidate for further development. Notably, the study identified minimal drug-drug interactions, a crucial factor for its potential use in polypharmacy scenarios.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of 2-amino-2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid in human subjects. Early-phase results, though preliminary, have shown encouraging tolerability profiles and biomarker modulation consistent with preclinical findings. These developments underscore the compound's translational potential and its growing importance in the pharmaceutical pipeline. Future research directions may include exploring its applications in combination therapies and further elucidating its molecular targets.

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